63-02-5

16alpha-Hydroxyandrostenedione

• CAS RN:
• 63-02-5

• Formula:
• C19H26O3

• InChI:
• InChI=1S/C19H26O3/c1-18-7-5-12(20)9-11(18)3-4-13-14(18)6-8-19(2)15(13)10-16(21)17(19)22/h9,13-16,21H,3-8,10H2,1-2H3/t13-,14+,15+,16-,18+,19+/m1/s1

• InChIKey:
• SSBCZTXGVMMZOT-NBBHSKLNSA-N

• , also known as 16alpha-ohad, belongs to the class of organic compounds known as androgens and derivatives. These are 3-hydroxylated C19 steroid hormones. They are known to favor the development of masculine characteristics. They also show profound effects on scalp and body hair in humans. Thus, is considered to be a steroid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm.
  16alpha-hydroxyandrost-4-ene-3,17-dione is a 16alpha-hydroxy steroid, a 3-oxo steroid, a 17-oxo steroid, an androstanoid and a secondary alpha-hydroxy ketone. It has a role as a mouse metabolite.

2,8,10-Heptadecatriene-4,6-diyne-1,14-diol

• CAS RN:
• 463-02-5

• Formula:
• C17H22O2

• InChI:
• InChI=1S/C17H22O2/c1-2-14-17(19)15-12-10-8-6-4-3-5-7-9-11-13-16-18/h4,6,8,10-11,13,17-19H,2,12,14-16H2,1H3/b6-4+,10-8+,13-11+

• InChIKey:
• UPXPHJXYZGEBCW-JHTNEVNSSA-N

• 2,8,10-Heptadecatriene-4,6-diyne-1,14-diol is a natural product found in Oenanthe crocata and Oenanthe fistulosa with data available.

Zinc carbonate, basic

In Stock

• CAS RN:
• 5263-02-5

• Formula:
• C2H6O12Zn5

• InChI:
• InChI=1S/2CH2O3.6H2O.5Zn/c2*2-1(3)4;;;;;;;;;;;/h2*(H2,2,3,4);6*1H2;;;;;/q;;;;;;;;5*+2/p-10

• InChIKey:
• UOURRHZRLGCVDA-UHFFFAOYSA-D

• Zinc carbonate, basic, also known as Zinc carbonate, basic, is a useful research compound. Its molecular formula is C2H6O12Zn5 and its molecular weight is 549 g/mol. The purity is usually 95%.

1-[10-(2,5-Dioxopyrrol-1-yl)decyl]pyrrole-2,5-dione

• CAS RN:
• 39763-02-5

• Formula:
• C18H24N2O4

• InChI:
• InChI=1S/C18H24N2O4/c21-15-9-10-16(22)19(15)13-7-5-3-1-2-4-6-8-14-20-17(23)11-12-18(20)24/h9-12H,1-8,13-14H2

• InChIKey:
• VBRQKZUHWJXGLS-UHFFFAOYSA-N

• 1-[10-(2,5-Dioxopyrrol-1-yl)decyl]pyrrole-2,5-dione is a useful research compound. Its molecular formula is C18H24N2O4 and its molecular weight is 332.4 g/mol. The purity is usually 95%.

6-Hydroxy-21-oic triamcinolone acetonide

Usually In Stock

• CAS RN:
• 68263-02-5

• Formula:
• C24H29FO8

• InChI:
• InChI=1S/C24H29FO8/c1-20(2)32-17-9-12-13-8-15(27)14-7-11(26)5-6-21(14,3)23(13,25)16(28)10-22(12,4)24(17,33-20)18(29)19(30)31/h5-7,12-13,15-17,27-28H,8-10H2,1-4H3,(H,30,31)/t12-,13-,15+,16-,17+,21-,22-,23-,24-/m0/s1

• InChIKey:
• CBSSHJZTNNYCED-ZKNYGLMYSA-N

• 6-Hydroxy-21-oic triamcinolone acetonide, also known as 6-Hydroxy-21-oic triamcinolone acetonide, is a useful research compound. Its molecular formula is C24H29FO8 and its molecular weight is 464.486. The purity is usually 95%.

(R)-1-(2,3-Dimethylphenyl)propan-1-amine hydrochloride

• CAS RN:
• 856563-02-5

• Formula:
• C11H18ClN

• InChI:
• InChI=1S/C11H17N.ClH/c1-4-11(12)10-7-5-6-8(2)9(10)3;/h5-7,11H,4,12H2,1-3H3;1H/t11-;/m1./s1

• InChIKey:
• YODCJAZWBHWVDJ-RFVHGSKJSA-N

• (R)-1-(2,3-Dimethylphenyl)propan-1-amine hydrochloride is a useful research compound. Its molecular formula is C11H18ClN and its molecular weight is 199.72 g/mol. The purity is usually 95%.

1-[4-(2-Fluorophenoxy)phenyl]methanamine

In Stock

• CAS RN:
• 864263-02-5

• Formula:
• C13H12FNO

• InChI:
• InChI=1S/C13H12FNO/c14-12-3-1-2-4-13(12)16-11-7-5-10(9-15)6-8-11/h1-8H,9,15H2

• InChIKey:
• QYXCKJOXQGBFIV-UHFFFAOYSA-N

• 1-[4-(2-Fluorophenoxy)phenyl]methanamine is a useful research compound. Its molecular formula is C13H12FNO and its molecular weight is 217.24 g/mol. The purity is usually 95%.

2-(Bromomethyl)-4-pyridinecarbonitrile

In Stock

• CAS RN:
• 597563-02-5

• Formula:
• C7H5BrN2

• InChI:
• InChI=1S/C7H5BrN2/c8-4-7-3-6(5-9)1-2-10-7/h1-3H,4H2

• InChIKey:
• GCNZQCMSCTYHEO-UHFFFAOYSA-N

• 2-(Bromomethyl)-4-pyridinecarbonitrile is a useful research compound. Its molecular formula is C7H5BrN2 and its molecular weight is 197.035. The purity is usually 95%.

N-(2-methoxy-5-methylphenyl)-1-(3-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

In Stock

• CAS RN:
• 932963-02-5

• Formula:
• C22H22N2O3

• InChI:
• InChI=1S/C22H22N2O3/c1-15-6-4-7-17(12-15)14-24-11-5-8-18(22(24)26)21(25)23-19-13-16(2)9-10-20(19)27-3/h4-13H,14H2,1-3H3,(H,23,25)

• InChIKey:
• KGBHMCUDUYLSGE-UHFFFAOYSA-N

• N-(2-methoxy-5-methylphenyl)-1-(3-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H22N2O3 and its molecular weight is 362.429. The purity is usually 95%.

2-{5-[(2-amino-2-oxoethyl)thio]-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-2-yl}-N-(thien-2-ylmethyl)acetamide

In Stock

• CAS RN:
• 958963-02-5

• Formula:
• C19H17N5O3S2

• InChI:
• InChI=1S/C19H17N5O3S2/c20-15(25)10-29-19-23-13-6-2-1-5-12(13)17-22-14(18(27)24(17)19)8-16(26)21-9-11-4-3-7-28-11/h1-7,14H,8-10H2,(H2,20,25)(H,21,26)

• InChIKey:
• RYVTVDIICGBXAC-UHFFFAOYSA-N

• 2-{5-[(2-amino-2-oxoethyl)thio]-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-2-yl}-N-(thien-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C19H17N5O3S2 and its molecular weight is 427.5. The purity is usually 95%.

2-(3-Pyrrolinomethyl)-2'-thiomethylbenzophenone

In Stock

• CAS RN:
• 898763-02-5

• Formula:
• C19H19NOS

• InChI:
• InChI=1S/C19H19NOS/c1-22-18-11-5-4-10-17(18)19(21)16-9-3-2-8-15(16)14-20-12-6-7-13-20/h2-11H,12-14H2,1H3

• InChIKey:
• DMSFZLYMDBRDCO-UHFFFAOYSA-N

• 2-(3-Pyrrolinomethyl)-2'-thiomethylbenzophenone is a useful research compound. Its molecular formula is C19H19NOS and its molecular weight is 309.4 g/mol. The purity is usually 95%.

(5-Methylimidazo[1,2-a]pyridin-2-yl)methanol

In Stock

• CAS RN:
• 872363-02-5

• Formula:
• C9H10N2O

• InChI:
• InChI=1S/C9H10N2O/c1-7-3-2-4-9-10-8(6-12)5-11(7)9/h2-5,12H,6H2,1H3

• InChIKey:
• BIUQSIPXUVGMHC-UHFFFAOYSA-N

• (5-Methylimidazo[1,2-a]pyridin-2-yl)methanol is a useful research compound. Its molecular formula is C9H10N2O and its molecular weight is 162.19 g/mol. The purity is usually 95%.

aviumin B

• CAS RN:
• 123463-02-5

• Formula:
• C11H9F2NO

• Aviumin B, also known as Aviumin B, is a useful research compound. Its molecular formula is C11H9F2NO. The purity is usually 95%.

3-((2-(3,4-Dimethoxyphenyl)ethyl)amino)-5-methylcyclohex-2-EN-1-one

In Stock

• CAS RN:
• 1022363-02-5

• Formula:
• C17H23NO3

• InChI:
• InChI=1S/C17H23NO3/c1-12-8-14(11-15(19)9-12)18-7-6-13-4-5-16(20-2)17(10-13)21-3/h4-5,10-12,18H,6-9H2,1-3H3

• InChIKey:
• FDIWCDJCDZRIDV-UHFFFAOYSA-N

• 3-((2-(3,4-Dimethoxyphenyl)ethyl)amino)-5-methylcyclohex-2-EN-1-one is a useful research compound. Its molecular formula is C17H23NO3 and its molecular weight is 289.375. The purity is usually 95%.

3-Chloro-N-(3-cyano-6-phenyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)propanamide

In Stock

• CAS RN:
• 1365963-02-5

• Formula:
• C18H17ClN2OS

• InChI:
• InChI=1S/C18H17ClN2OS/c19-9-8-17(22)21-18-15(11-20)14-7-6-13(10-16(14)23-18)12-4-2-1-3-5-12/h1-5,13H,6-10H2,(H,21,22)

• InChIKey:
• FKLTYYWDUOMGSP-UHFFFAOYSA-N

• 3-Chloro-N-(3-cyano-6-phenyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)propanamide is a useful research compound. Its molecular formula is C18H17ClN2OS and its molecular weight is 344.9 g/mol. The purity is usually 95%.

Benzo[d]thiazol-2-yl(4-(pyridazin-3-yloxy)piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1797063-02-5

• Formula:
• C17H16N4O2S

• InChI:
• InChI=1S/C17H16N4O2S/c22-17(16-19-13-4-1-2-5-14(13)24-16)21-10-7-12(8-11-21)23-15-6-3-9-18-20-15/h1-6,9,12H,7-8,10-11H2

• InChIKey:
• VHJMDSMQDJVFTH-UHFFFAOYSA-N

• Benzo[d]thiazol-2-yl(4-(pyridazin-3-yloxy)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C17H16N4O2S and its molecular weight is 340.4. The purity is usually 95%.

1-((1H-imidazol-4-yl)sulfonyl)-4-((5-chloro-2-methoxyphenyl)sulfonyl)-1,4-diazepane

In Stock

• CAS RN:
• 1904163-02-5

• Formula:
• C15H19ClN4O5S2

• InChI:
• InChI=1S/C15H19ClN4O5S2/c1-25-13-4-3-12(16)9-14(13)26(21,22)19-5-2-6-20(8-7-19)27(23,24)15-10-17-11-18-15/h3-4,9-11H,2,5-8H2,1H3,(H,17,18)

• InChIKey:
• SNUIULRZUIATKS-UHFFFAOYSA-N

• 1-((1H-imidazol-4-yl)sulfonyl)-4-((5-chloro-2-methoxyphenyl)sulfonyl)-1,4-diazepane is a useful research compound. Its molecular formula is C15H19ClN4O5S2 and its molecular weight is 434.91. The purity is usually 95%.

Tert-butyl 3-[(dimethylcarbamoyl)amino]-8-azabicyclo[3.2.1]octane-8-carboxylate

Usually In Stock

• CAS RN:
• 2060063-02-5

• Formula:
• C15H27N3O3

• InChI:
• InChI=1S/C15H27N3O3/c1-15(2,3)21-14(20)18-11-6-7-12(18)9-10(8-11)16-13(19)17(4)5/h10-12H,6-9H2,1-5H3,(H,16,19)

• InChIKey:
• ZGDMCZPRRVJJML-UHFFFAOYSA-N

• Tert-butyl 3-[(dimethylcarbamoyl)amino]-8-azabicyclo[3.2.1]octane-8-carboxylate is a useful research compound. Its molecular formula is C15H27N3O3 and its molecular weight is 297.399. The purity is usually 95%.

1-{[1-(oxolane-2-carbonyl)azetidin-3-yl]methyl}-1H-1,2,3-triazole

In Stock

• CAS RN:
• 2201063-02-5

• Formula:
• C11H16N4O2

• InChI:
• InChI=1S/C11H16N4O2/c16-11(10-2-1-5-17-10)14-6-9(7-14)8-15-4-3-12-13-15/h3-4,9-10H,1-2,5-8H2

• InChIKey:
• CLIWYJYVXKHXAT-UHFFFAOYSA-N

• 1-{[1-(oxolane-2-carbonyl)azetidin-3-yl]methyl}-1H-1,2,3-triazole is a useful research compound. Its molecular formula is C11H16N4O2 and its molecular weight is 236.275. The purity is usually 95%.

N-(Cyanomethyl)-1-pyrimidin-2-ylpiperidine-2-carboxamide

Usually In Stock

• CAS RN:
• 2248663-02-5

• Formula:
• C12H15N5O

• InChI:
• InChI=1S/C12H15N5O/c13-5-8-14-11(18)10-4-1-2-9-17(10)12-15-6-3-7-16-12/h3,6-7,10H,1-2,4,8-9H2,(H,14,18)

• InChIKey:
• RYBHJHNTXHMVAV-UHFFFAOYSA-N

• N-(Cyanomethyl)-1-pyrimidin-2-ylpiperidine-2-carboxamide is a useful research compound. Its molecular formula is C12H15N5O and its molecular weight is 245.286. The purity is usually 95%.

Zinc BiCarbonate

• CAS RN:
• 5263-02-5; 5970-47-8

• Formula:
• C2H2O6Zn

• InChI:
• InChI=1S/2CH2O3.Zn/c2*2-1(3)4;/h2*(H2,2,3,4);/q;;+2/p-2

• InChIKey:
• PCHQDTOLHOFHHK-UHFFFAOYSA-L

• Zinc BiCarbonate is a useful research compound. Its molecular formula is C2H2O6Zn and its molecular weight is 187.41. The purity is usually 95%.